Cas no 140383-06-8 (1-Octanone, 1-[4-[5-(4-butylphenyl)-2-thienyl]phenyl]-)

• Product Name: 1-Octanone, 1-[4-[5-(4-butylphenyl)-2-thienyl]phenyl]-
• CAS No: 140383-06-8
• MF: C₂₈H₃₄OS
• MW: 418.63396692276
• CID: 1287177
• Update Time: 2024-08-03

1-Octanone, 1-[4-[5-(4-butylphenyl)-2-thienyl]phenyl]- Chemical and Physical Properties

Names and Identifiers

• 1-Octanone, 1-[4-[5-(4-butylphenyl)-2-thienyl]phenyl]-

• Inchi： 1S/C28H34OS/c1-3-5-7-8-9-11-26(29)23-16-18-25(19-17-23)28-21-20-27(30-28)24-14-12-22(13-15-24)10-6-4-2/h12-21H,3-11H2,1-2H3
• InChI Key： ASGCGAKCOQPYHL-UHFFFAOYSA-N
• SMILES： C(C1=CC=C(C2SC(C3=CC=C(CCCC)C=C3)=CC=2)C=C1)(=O)CCCCCCC

Computed Properties

• Exact Mass: 418.23322

Experimental Properties

• Density: 1.031±0.06 g/cm3(Predicted)
• Boiling Point: 537.6±38.0 °C(Predicted)
• PSA: 17.07